Cas no 2310208-65-0 (2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide)
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(benzo[d][1,3]dioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-1-yl)acetamide
- 2-(1,3-benzodioxol-5-yl)-N-(7-oxaspiro[3.5]nonan-3-yl)acetamide
- 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide
-
- Inchi: 1S/C17H21NO4/c19-16(10-12-1-2-13-14(9-12)22-11-21-13)18-15-3-4-17(15)5-7-20-8-6-17/h1-2,9,15H,3-8,10-11H2,(H,18,19)
- InChI Key: YBOLIPKTUSONGG-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CCC2NC(CC1=CC=C2C(=C1)OCO2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 421
- XLogP3: 2
- Topological Polar Surface Area: 56.8
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6562-7729-2μmol |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-5μmol |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-10μmol |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-20μmol |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-1mg |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-2mg |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-3mg |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-4mg |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-5mg |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6562-7729-10mg |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro[3.5]nonan-1-yl}acetamide |
2310208-65-0 | 10mg |
$79.0 | 2023-09-08 |
2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide
Introduction to 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 2310208-65-0, specifically 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide, represents a fascinating intersection of molecular design and biological activity. This compound, characterized by its intricate structural framework, has garnered attention in the field of chemical biology due to its potential pharmacological properties. The presence of a benzodioxol moiety and a spirocyclic oxazine component suggests a unique set of interactions with biological targets, making it a subject of interest for further investigation.
In recent years, the development of novel therapeutic agents has been significantly influenced by the ability to design molecules that exhibit high selectivity and efficacy. The structural features of 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide make it a promising candidate for drug discovery efforts. The benzodioxol ring, known for its presence in various bioactive natural products and synthetic drugs, contributes to the compound's ability to interact with biological macromolecules. Additionally, the spirocyclic oxazine moiety introduces rigidity and conformational constraints, which can enhance binding affinity and selectivity.
Recent advancements in computational chemistry have enabled the detailed analysis of molecular interactions at an atomic level. This has allowed researchers to predict the binding modes of 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide with various biological targets. For instance, studies have suggested that this compound may interact with enzymes involved in signal transduction pathways, potentially modulating critical cellular processes. Such insights are crucial for designing experiments aimed at validating its pharmacological potential.
The synthesis of complex molecules like 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide represents a significant challenge in organic chemistry. However, recent innovations in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly valuable in achieving the desired stereochemistry and regioselectivity. These advancements have not only streamlined the synthesis process but also opened new avenues for molecular diversification.
From a biological perspective, the exploration of novel scaffolds is essential for overcoming resistance mechanisms associated with existing therapeutic agents. The unique structural features of 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide make it an attractive candidate for further pharmacological evaluation. Initial studies have hinted at its potential activity against certain disease-related targets, although more comprehensive research is needed to fully elucidate its mechanism of action.
The integration of experimental data with computational modeling has become increasingly important in modern drug discovery. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly assess the biological activity of compounds like 2310208-65-0. This approach allows for the identification of lead compounds that exhibit promising properties for further development. Additionally, virtual screening techniques can help predict off-target effects, ensuring that only the most promising candidates proceed to experimental validation.
The role of natural product-inspired molecules in drug discovery cannot be overstated. Many successful drugs on the market have been derived from natural products or their synthetic analogs. The structural motifs found in 2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxtaspiro3.5nonan - 1 - yl}acetamide echo those found in several bioactive natural products, suggesting that it may possess similar pharmacological properties. Further exploration of this compound could lead to the discovery of new therapeutic agents with unique mechanisms of action.
In conclusion,2310208 - 65 - 0 represents a structurally complex and biologically intriguing molecule that warrants further investigation. Its unique combination of functional groups and structural features makes it a promising candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new insights into its pharmacological properties,this compound holds significant potential as a lead molecule or as inspiration for future chemical biology endeavors.
2310208-65-0 (2-(2H-1,3-benzodioxol-5-yl)-N-{7-oxaspiro3.5nonan-1-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)